Cas no 67381-50-4 (4-Carboxy-a-methylbenzeneacetic Acid)

• Product Name: 4-Carboxy-a-methylbenzeneacetic Acid
• CAS No: 67381-50-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1063701
• PubChem ID: 181888
• Update Time: 2025-05-20

4-Carboxy-a-methylbenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Carboxy-α-methylbenzeneacetic Acid
• 4-(1-Carboxyethyl)benzoic acid
• 67381-50-4
• UNII-P4981U4USV
• Benzoic acid, 4-(1-carboxyethyl)-
• EN300-374646
• 4-Carboxy-alpha-methylbenzeneacetic acid
• FT-0664338
• 4-CARBOXY-.ALPHA.-METHYLBENZENEACETIC ACID
• BENZENEACETIC ACID, 4-CARBOXY-.ALPHA.-METHYL-
• DL-2-(4-CARBOXYPHENYL)PROPIONIC ACID
• P4981U4USV
• A-methylbenzeneacetic Acid
• 2-p-carboxyphenylpropionic acid
• SCHEMBL4488292
• 4-Carboxy-
• Q27286130
• Benzeneacetic acid, 4-carboxy-a-methyl-; 4-Carboxy-a-methylbenzeneacetic acid; 2-p-Carboxyphenylpropionic acid; 4-(1-Carboxyethyl)benzoic acid; DL-2-(4-Carboxyphenyl)propionic acid; Carboxyhydratropic acid (CA-HA)
• 4-Carboxy-a-methylbenzeneacetic Acid
• DB-315636
• 4-(1-Carboxy-ethyl)-benzoic acid
• G79195

• Inchi： 1S/C10H10O4/c1-6(9(11)12)7-2-4-8(5-3-7)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
• InChI Key： ZHJJCJKDNFTHKD-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.324
• Boiling Point: 390.1°C at 760 mmHg
• Flash Point: 203.9°C
• Refractive Index: 1.581
• PSA: 74.60000
• LogP: 1.57290

4-Carboxy-a-methylbenzeneacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4-Carboxy-a-methylbenzeneacetic Acid

4-Carboxy-a-Methylbenzeneacetic Acid: A Comprehensive Overview

4-Carboxy-a-Methylbenzeneacetic Acid, also known by its CAS No. 67381-50-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to 4-Carboxy-a-Methylbenzeneacetic Acid, providing a comprehensive understanding of its significance in contemporary research.

The chemical structure of 4-Carboxy-a-Methylbenzeneacetic Acid consists of a benzene ring substituted with a carboxy group at the para position and a methyl group attached to the acetic acid moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents.

One of the most notable aspects of 4-Carboxy-a-Methylbenzeneacetic Acid is its ability to undergo a wide range of reactions, including esterification, amidation, and coupling reactions. These reactions are pivotal in the construction of complex molecular architectures, which are essential for modern drug discovery. For instance, researchers have utilized this compound to synthesize novel peptide analogs with enhanced bioavailability and stability. Such advancements underscore its importance as a key building block in medicinal chemistry.

Recent breakthroughs in synthetic methodology have further enhanced our ability to produce 4-Carboxy-a-Methylbenzeneacetic Acid on an industrial scale. Traditional methods often involved multi-step processes with low yields, but innovative approaches leveraging catalytic asymmetric synthesis have significantly improved efficiency. These methods not only reduce production costs but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

In addition to its role in drug development, 4-Carboxy-a-Methylbenzeneacetic Acid has found applications in materials science. Its ability to form stable polymers has led to its use in the development of advanced coatings and adhesives. Recent research has explored its potential as a precursor for biodegradable polymers, offering sustainable alternatives to traditional petroleum-based materials.

The pharmacological profile of 4-Carboxy-a-Methylbenzeneacetic Acid is another area of active investigation. Preclinical studies have demonstrated its anti-inflammatory properties, suggesting potential applications in treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity makes it a promising candidate for combating oxidative stress-related disorders.

From a regulatory standpoint, 4-Carboxy-a-Methylbenzeneacetic Acid is classified as a non-hazardous chemical under standard safety guidelines. Its handling and storage requirements are well-documented, ensuring safe practices across various industrial and academic settings.

In conclusion, 4-Carboxy-a-Methylbenzeneacetic Acid (CAS No. 67381-50-4) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research advancements, position it as a critical compound in both academic and industrial landscapes. As we continue to unlock its full potential, this compound will undoubtedly play an even more pivotal role in shaping future innovations across multiple disciplines.